Cas no 176671-76-4 ((E)-γ-(4-Hydroxyphenyl)4-(phenylmethoxy)phenylmethylenebenzenepropanol)

• Product Name: (E)-γ-(4-Hydroxyphenyl)4-(phenylmethoxy)phenylmethylenebenzenepropanol
• CAS No: 176671-76-4
• MF: C₂₉H₂₆O₃
• MW: 422.514948368073
• CID: 1062221
• PubChem ID: 67565534
• Update Time: 2025-07-01

(E)-γ-(4-Hydroxyphenyl)4-(phenylmethoxy)phenylmethylenebenzenepropanol Chemical and Physical Properties

Names and Identifiers

• (E)-γ-[(4-Hydroxyphenyl)[4-(phenylmethoxy)phenyl]methylene]benzenepropanol
• (E)-GAMMA-[(4-HYDROXYPHENYL)[4-(PHENYLMETHOXY)PHENYL]METHYLENE]BENZENEPROPANOL
• 4-[(E)-4-hydroxy-2-phenyl-1-(4-phenylmethoxyphenyl)but-1-enyl]phenol
• (E)-1-(4-Benzyloxyphenyl)-1-(4-hydroxyphenyl)-2-phenyl-1-buten-4-ol
• SCHEMBL8366275
• 4-{(1E)-1-[4-(Benzyloxy)phenyl]-4-hydroxy-2-phenylbut-1-en-1-yl}phenol
• DTXSID10737512
• A-[(4-Hydroxyphenyl)[4-(phenylmethoxy)phenyl]methylene]benzenepropanol
• (E)-
• 176671-76-4
• DB-223294
• (E)-γ-(4-Hydroxyphenyl)4-(phenylmethoxy)phenylmethylenebenzenepropanol

• Inchi： 1S/C29H26O3/c30-20-19-28(23-9-5-2-6-10-23)29(24-11-15-26(31)16-12-24)25-13-17-27(18-14-25)32-21-22-7-3-1-4-8-22/h1-18,30-31H,19-21H2/b29-28+
• InChI Key： LDABRHPGZLGNTB-ZQHSETAFSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)/C(/C1C=CC(=CC=1)O)=C(/C1C=CC=CC=1)\CCO

Computed Properties

• Exact Mass: 422.18800
• Monoisotopic Mass: 422.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 6.31270

Additional information on (E)-γ-(4-Hydroxyphenyl)4-(phenylmethoxy)phenylmethylenebenzenepropanol

Comprehensive Overview of (E)-γ-(4-Hydroxyphenyl)4-(phenylmethoxy)phenylmethylenebenzenepropanol (CAS No. 176671-76-4)

The compound (E)-γ-(4-Hydroxyphenyl)4-(phenylmethoxy)phenylmethylenebenzenepropanol (CAS No. 176671-76-4) is a synthetic organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. Its unique chemical framework, featuring a hydroxyphenyl group and a phenylmethoxy moiety, makes it a valuable candidate for studying receptor interactions and metabolic pathways. Researchers are particularly intrigued by its potential applications in drug discovery and therapeutic development, especially in areas like anti-inflammatory and neuroprotective agents.

In recent years, the demand for high-purity synthetic intermediates like 176671-76-4 has surged, driven by advancements in precision medicine and targeted therapies. This compound’s E-configuration and benzenepropanol backbone contribute to its stability and bioavailability, key factors in pharmacokinetic studies. Laboratories and biotech firms frequently search for CAS 176671-76-4 suppliers or synthesis protocols, reflecting its niche yet growing relevance in R&D pipelines.

From a structural perspective, the (E)-γ-(4-Hydroxyphenyl) segment is critical for hydrogen bonding, while the phenylmethylenebenzenepropanol chain enhances lipophilicity. These properties align with current trends in small-molecule drug design, where optimized solubility and cell permeability are prioritized. Discussions in forums and scientific communities often highlight its potential role in addressing oxidative stress-related conditions, a hot topic in aging research and chronic disease management.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 176671-76-4, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s chromatographic purity and stereochemical integrity are frequently scrutinized, as they directly impact its efficacy in biological assays. This attention to detail resonates with the broader shift toward quality-by-design (QbD) in pharmaceutical synthesis.

Beyond its scientific utility, (E)-γ-(4-Hydroxyphenyl)4-(phenylmethoxy)phenylmethylenebenzenepropanol exemplifies the intersection of organic chemistry and biomedical innovation. As AI-driven drug discovery gains traction, compounds like this serve as test cases for machine learning models predicting molecular interactions. Its inclusion in virtual screening libraries underscores its versatility, appealing to both academic researchers and industry professionals.

In summary, CAS No. 176671-76-4 represents a fascinating blend of structural complexity and therapeutic promise. Whether explored for its mechanistic insights or formulation potential, this compound continues to inspire cutting-edge research in life sciences and material chemistry.